Cas no 1119899-36-3 ((4-Cyanobenzo[b]thiophen-2-yl)boronic acid)

(4-Cyanobenzo[b]thiophen-2-yl)boronic acid is a boronic acid derivative featuring a benzo[b]thiophene core substituted with a cyano group at the 4-position and a boronic acid moiety at the 2-position. This compound serves as a versatile building block in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex heterocyclic architectures. The electron-withdrawing cyano group enhances reactivity in palladium-catalyzed transformations, while the boronic acid functionality ensures compatibility with diverse aryl and heteroaryl halides. Its stability under mild conditions and high purity make it suitable for pharmaceutical and materials science applications, particularly in constructing conjugated systems for optoelectronic materials or bioactive molecules. Proper handling under inert atmosphere is recommended to preserve reactivity.

(4-Cyanobenzo[b]thiophen-2-yl)boronic acid structure

1119899-36-3 structure

Product Name:(4-Cyanobenzo[b]thiophen-2-yl)boronic acid

CAS No:1119899-36-3

MF:C₉H₆BNO₂S

MW:203.025440692902

CID:842616

PubChem ID:53486822

Update Time:2025-05-20

(4-Cyanobenzo[b]thiophen-2-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

- (4-Cyanobenzo[b]thiophen-2-yl)boronic acid
- (4-Cyano-1-benzothiophen-2-yl)boronic acid
- 4-cyanobenzo[b]thiophen-2-yl-2-boronic acid
- Boronic acid, B-(4-cyanobenzo[b]thien-2-yl)-
- 4-cyanobenzo[b]thiophen-2-ylboronic acid
- 4-cyanobenzo[b]thiophene-2-boronic acid
- 4-cyano-benzothiophene-2-boronic acid
- AK127370
- KB-208128
- SureCN3966668
- DTXSID20705146
- SCHEMBL3966668
- CS-0440926
- 1119899-36-3
- Inchi： 1S/C9H6BNO2S/c11-5-6-2-1-3-8-7(6)4-9(14-8)10(12)13/h1-4,12-13H
- InChI Key： WTRSWINTNNLBAD-UHFFFAOYSA-N
- SMILES： S1C(B(O)O)=CC2C(C#N)=CC=CC1=2

Computed Properties

Exact Mass: 203.0212298g/mol
Monoisotopic Mass: 203.0212298g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 265
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 92.5Å²

(4-Cyanobenzo[b]thiophen-2-yl)boronic acid Pricemore >>

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